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Compound of Interest

Compound Name:
1-(2-Methoxyethoxy)-4-

nitrobenzene

CAS No.: 22483-40-5

Cat. No.: B1583011

Get Quote

Executive Summary & Compound Identity
1-(2-Methoxyethoxy)-4-nitrobenzene (

, MW: 197.19 g/mol ) is a critical intermediate in the synthesis of functionalized anilines, often
employed in the development of azo dyes and pharmaceutical agents (specifically EGFR
inhibitors requiring ether-linked side chains).

Understanding the solid-liquid equilibrium (SLE) of this compound is essential for optimizing

purification via recrystallization and designing efficient reaction solvents. This guide provides a

rigorous framework for determining its solubility profile, grounded in its crystallographic

properties and thermodynamic behavior.
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Parameter Specification Source/Notes

CAS Number 22483-40-5 Registry

IUPAC Name
1-(2-methoxyethoxy)-4-

nitrobenzene

Molecular Weight 197.19 g/mol

Physical State Yellow Crystalline Solid Liu et al. (2007)

Crystal System
Orthorhombic (

)
Liu et al. (2007)

Key Functional Groups

Nitro (

), Ether (

)

Polar/H-bond Acceptor

Recrystallization Solvent Ethanol (Anhydrous) Validated Isolation Route

Theoretical Solubility Framework
The solubility of 1-(2-Methoxyethoxy)-4-nitrobenzene is governed by the interplay between

its rigid, polar nitrobenzene core and the flexible, amphiphilic methoxyethoxy tail.

Polarity: The nitro group induces a strong dipole, making the compound soluble in polar

aprotic solvents (DMSO, DMF).

Hydrogen Bonding: The ether oxygens act as hydrogen bond acceptors. This facilitates

solubility in protic solvents (Alcohols) but limits solubility in non-polar hydrocarbons

(Hexane).

Temperature Dependence: As a crystalline solid with a defined lattice energy, dissolution is

an endothermic process (

). Solubility is expected to increase significantly with temperature, following the van't Hoff
relation.
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Predicted Solvent Compatibility Matrix
Based on structural analysis and isolation protocols.

Solvent Class
Representative
Solvents

Predicted Solubility Mechanism

Polar Aprotic
DMSO, DMF,

Acetonitrile
High

Dipole-dipole

interactions; used in

synthesis.

Polar Protic
Ethanol, Methanol,

Isopropanol

Moderate (T-

dependent)

H-bonding with ether

chain; ideal for

recrystallization.

Esters/Ketones Ethyl Acetate, Acetone Good
Van der Waals & weak

polar interactions.

Non-Polar Hexane, Heptane Poor
Lack of specific

interaction forces.

Experimental Protocol: Dynamic Laser Monitoring
Method
To generate precise solubility data (mole fraction,

), the Dynamic Laser Monitoring Method is the gold standard. It eliminates sampling errors
inherent in gravimetric methods and provides real-time equilibrium detection.
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Figure 1: The Dynamic Laser Monitoring workflow ensures detection of the precise moment of

total dissolution (solid phase disappearance).

Step-by-Step Methodology
Preparation: Calibrate an electronic balance (precision

g). Degas all solvents via ultrasonication to prevent bubble interference with the laser.

Loading: Place a known mass of 1-(2-Methoxyethoxy)-4-nitrobenzene (

) and solvent (

) into a jacketed glass vessel.

Setup: Insert a laser source (e.g., He-Ne, 632.8 nm) and a light intensity detector on

opposite sides of the vessel. Initiate magnetic stirring.

Temperature Ramp: Circulate water through the jacket from a thermostatic bath. Increase

temperature slowly (< 2 K/h near equilibrium) while monitoring laser transmittance.

Detection:

Initial State: Suspension scatters light (Low Transmittance).

Dissolution: Solid disappears, solution becomes clear (Transmittance spikes to Maximum).

Record the temperature (

) at this transition point.

Replication: Repeat the experiment 3 times for each solute/solvent ratio to ensure

reproducibility.

Thermodynamic Modeling & Data Analysis
Once experimental data (

vs.
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) is obtained, it must be correlated using thermodynamic models to validate consistency and
calculate dissolution enthalpy/entropy.

Model 1: Modified Apelblat Equation
This semi-empirical model is highly accurate for non-ideal organic solutions.

: Mole fraction solubility.

: Absolute temperature (K).[1]

: Empirical model parameters derived via non-linear regression.

Model 2: van't Hoff Equation
Used to determine thermodynamic functions.

Enthalpy (

): Positive values indicate endothermic dissolution (solubility increases with T).

Entropy (

): Positive values indicate increased disorder upon dissolution (driving force).

Analysis Logic
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Figure 2: Computational workflow for extracting thermodynamic parameters from raw solubility

data.

Implications for Process Development
Recrystallization Strategy
The crystallographic study by Liu et al. (2007) successfully isolated the compound using

Ethanol via slow evaporation.

Recommendation: Use a cooling crystallization profile. Dissolve the crude intermediate in

boiling Ethanol (or Isopropanol) and cool to 5°C. The steep solubility curve of nitro-ethers in

alcohols ensures high recovery yield.

Synthesis Solvent Selection
The synthesis involves a nucleophilic substitution (

) of 1-chloro-4-nitrobenzene.
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Recommendation: Use DMSO or DMF. The high solubility of the product in these solvents

prevents premature precipitation on the reactor walls, ensuring complete conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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